{1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol

• Molecular Formula: C13H18BrNO
• Molecular Weight: 284.19 g/mol
• IUPAC Name: [1-[2-amino-1-(4-bromophenyl)ethyl]cyclobutyl]methanol
• InChI: InChI=1S/C13H18BrNO/c14-11-4-2-10(3-5-11)12(8-15)13(9-16)6-1-7-13/h2-5,12,16H,1,6-9,15H2
• InChI Key: LCUKXEDALMNEAR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CO)C(CN)C2=CC=C(C=C2)Br

Description

"{1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol" is a structurally complex organic compound characterized by a cyclobutyl core substituted with a methanol group. The molecule also features a 2-aminoethyl side chain linked to a 4-bromophenyl aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol typically involves multi-step organic reactions. One common method includes the reaction of 4-bromophenylacetonitrile with cyclobutanone in the presence of a reducing agent to form the intermediate compound. This intermediate is then subjected to further reactions, including amination and reduction, to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale industrial applications. the synthesis in a laboratory setting can be scaled up with appropriate modifications to reaction conditions and purification techniques.

Chemical Reactions Analysis

Types of Reactions

{1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

{1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological molecules and pathways.

Medicine: Explored for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways are still under investigation, but it is believed to involve modulation of signal transduction pathways and enzyme inhibition .

Comparison with Similar Compounds

The following analysis compares "{1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol" with three structurally related compounds from the evidence, focusing on core structural differences, substituent effects, and physicochemical properties.

Structural Analogues and Core Modifications

a. Cyclobutyl vs. Cyclohexanol Backbone

• Main Compound: The cyclobutyl ring introduces significant ring strain compared to the six-membered cyclohexanol in analogs (e.g., 1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol Hydrochloride). This strain may alter conformational flexibility and binding interactions in biological targets .
• Analog 1: 1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol Hydrochloride (CAS 130198-05-9) replaces the cyclobutylmethanol group with a cyclohexanol moiety.

b. Aromatic Substituent Variations

• Analog 1: The 4-methoxyphenyl group in 1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol Hydrochloride is electron-donating, which may increase solubility in polar solvents but reduce metabolic stability compared to bromine .
• Analog 2: (1-{2-Amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethyl}cyclobutyl)methanol (CAS 2059974-72-8 or 93962-76-6*) replaces the phenyl ring with a pyrazole heterocycle.

Note: Discrepancy in CAS numbers for this analog suggests possible registry variations or data entry errors in sources .

Physicochemical Properties

Property	Main Compound (Est.)	Analog 1	Analog 2
Molecular Formula	C₁₄H₁₉BrN₂O (est.)	C₁₅H₂₃NO₂·HCl	C₁₄H₂₅N₃O
Molecular Weight	~327.23 (est.)	285.81	251.37
Key Functional Groups	Bromophenyl, Methanol	Methoxyphenyl, Cyclohexanol	Pyrazole, Methanol
Solubility (Predicted)	Moderate (Br increases logP)	High (HCl salt enhances H₂O solubility)	Low (pyrazole may reduce polarity)

Biological Activity

{1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol is an organic compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. This compound features a cyclobutyl group, an amino group, and a bromophenyl substituent, which contribute to its diverse interactions with biological targets. The following sections detail the biological activity of this compound, including its mechanisms of action, relevant case studies, and research findings.

Structural Characteristics

The molecular formula of {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol is C13H16BrN, with a molecular weight of approximately 270.18 g/mol. The compound's structure allows for specific binding interactions with proteins and enzymes, which may lead to varied biological effects.

Research indicates that the biological activity of {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol primarily involves:

• Enzyme Inhibition : The amino group can form hydrogen bonds with active sites on enzymes, potentially inhibiting their function.
• Receptor Modulation : The bromophenyl moiety may engage in hydrophobic interactions with receptor sites, influencing signaling pathways relevant to various physiological processes.

These interactions suggest possible therapeutic applications in areas such as anti-inflammatory and anti-cancer treatments.

Antitumor Activity

A study exploring the antitumor potential of related compounds found that derivatives similar to {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol exhibited significant cytotoxic effects on various cancer cell lines. For example:

Cell Line	Inhibition Rate (30 μM)	IC50 (μM)
A549	100%	8.99
HepG2	99.98%	6.92
DU145	99.93%	7.89
MCF7	100%	8.26

This data indicates that compounds with similar structures can effectively inhibit tumor growth, suggesting that {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol may also possess antitumor properties through mechanisms such as apoptosis induction and cell cycle arrest .

Enzyme Interaction Studies

Further investigations into the enzyme interactions of {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol revealed that it could act as a modulator for various enzymes involved in metabolic pathways. The presence of the bromine atom enhances the compound's ability to interact with hydrophobic pockets in enzyme structures, potentially increasing its efficacy as an inhibitor.

Potential Therapeutic Applications

Given its structural features and biological activities, {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclobutyl}methanol holds promise for several therapeutic applications:

• Anti-Cancer Agents : Its ability to induce apoptosis in cancer cells positions it as a candidate for further development in oncology.
• Anti-Inflammatory Drugs : The modulation of inflammatory pathways through enzyme inhibition could lead to new treatments for inflammatory diseases.
• Neurological Disorders : Preliminary studies suggest potential neuroprotective effects, warranting further investigation into its role in treating neurological conditions.